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Compound of Interest

Compound Name: A-350619

CAS No.: 538368-27-3

Cat. No.: B1250368

Get Quote

Introduction: The Strategic Value of A-350619
In the landscape of cardiovascular pharmacology, the nitric oxide (NO)-soluble guanylate

cyclase (sGC)-cyclic GMP (cGMP) pathway is a cornerstone of vascular homeostasis. While

NO donors (e.g., nitroglycerin) have been used for decades, their utility is limited by tolerance

and oxidative stress. A-350619 represents a pivotal tool compound in the class of NO-

independent sGC stimulators.

Unlike traditional NO donors, A-350619 binds directly to the sGC enzyme, sensitizing it to low

levels of endogenous NO and stimulating catalytic activity even in the absence of NO. This dual

mechanism makes it an essential reagent for dissecting sGC function in hypertension,

endothelial dysfunction, and heart failure models where NO bioavailability is compromised.
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Feature Description

Compound Name A-350619 Hydrochloride

Mechanism
NO-independent sGC Stimulator (Heme-

dependent)

Chemical Name
3-[2-[(4-Chlorophenyl)thio]phenyl]-N-[4-

(dimethylamino)butyl]-2-propenamide HCl

Primary Utility
Vasodilation, Erectile Function, Anti-platelet

research

Key Potency
Increases sGC Vmax ~145-fold; lowers Km for

GTP ~6-fold [1]

Mechanism of Action: Direct sGC Stimulation
A-350619 operates by binding to an allosteric site on the

-subunit of the sGC heterodimer. This binding induces a conformational change that mimics the
activation usually triggered by NO binding to the heme group on the

-subunit.

Mechanistic Differentiators[2]
Synergy with NO: A-350619 dramatically potentiates the effect of endogenous NO. In the

presence of sub-effective NO concentrations, A-350619 can shift the dose-response curve

leftward by orders of magnitude.

Heme Dependency: Unlike sGC activators (e.g., BAY 58-2667) which target oxidized/heme-

free sGC, A-350619 (like YC-1) typically requires the prosthetic heme group to be in its

reduced Fe(II) state for maximum efficacy.
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Caption: A-350619 synergizes with NO to drive the sGC conformational change, accelerating

cGMP production and downstream vasodilation.

Experimental Protocols
Protocol A: Ex Vivo Vascular Reactivity (Rat Aortic
Rings)
This assay is the gold standard for validating the functional vasodilatory potency of A-350619.

Materials:

Male Sprague-Dawley rats (250–300 g).

Krebs-Henseleit Buffer (KHB): 118 mM NaCl, 4.7 mM KCl, 1.2 mM MgSO4, 1.2 mM

KH2PO4, 25 mM NaHCO3, 2.5 mM CaCl2, 11 mM Glucose.

Isometric Force Transducers (e.g., ADInstruments or Danish Myo Technology).

Phenylephrine (PE) for pre-contraction.

A-350619 (dissolved in DMSO; final bath concentration of DMSO < 0.1%).

Step-by-Step Workflow:

Tissue Preparation:

Euthanize rat via CO2 asphyxiation. Rapidly excise the thoracic aorta.
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Place in cold, oxygenated (95% O2 / 5% CO2) KHB.

Clean adherent fat and connective tissue under a microscope. Critical: Do not stretch the

vessel.

Cut into 3–4 mm rings.

Mounting & Equilibration:

Mount rings on wire hooks in organ baths containing 37°C oxygenated KHB.

Apply resting tension: 2.0 g (optimal for rat aorta).

Equilibrate for 60 minutes, washing with fresh KHB every 15 minutes.

Viability Check:

Challenge with 60 mM KCl to verify smooth muscle contractility. Wash until tension returns

to baseline.

(Optional) Test endothelial integrity with Acetylcholine (1 µM) after PE contraction.

A-350619 Dose-Response:

Pre-contract rings with Phenylephrine (1 µM). Wait for a stable plateau (approx. 10–15

min).

Add A-350619 cumulatively in log increments: 10 nM, 100 nM, 1 µM, 10 µM, 100 µM.

Wait for the relaxation response to plateau before the next addition (typically 3–5 min).

Synergy Testing (Optional):

To test synergy, incubate rings with a sub-threshold dose of an NO donor (e.g., 1 nM SNP)

before the A-350619 curve.

Data Analysis:

Calculate relaxation as % reversal of PE-induced contraction.
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Plot Log[Concentration] vs. % Relaxation to determine EC50.

Protocol B: In Vitro sGC Enzyme Activity Assay
Used to determine the biochemical potency (Vmax/Km modulation) without tissue complexity.

Materials:

Purified sGC enzyme (commercially available or isolated from bovine lung).

Reaction Buffer: 50 mM TEA-HCl (pH 7.4), 2 mM MgCl2, 1 mM cGMP-specific PDE inhibitor

(e.g., IBMX).

Substrate: [alpha-32P]GTP or enzyme immunoassay (EIA) kit for cGMP.

A-350619 stock (10 mM in DMSO).

Workflow:

Preparation: Mix buffer, MgCl2, and purified sGC (approx 0.1 µ g/tube ) on ice.

Treatment: Add A-350619 (0.1 – 100 µM).

Control: DMSO vehicle.

Synergy Control: Add Sodium Nitroprusside (SNP) 10 µM.

Initiation: Start reaction by adding GTP (100 µM final).

Incubation: Incubate at 37°C for 10 minutes.

Termination: Stop reaction with 50 mM EDTA or Zn Acetate (depending on detection

method).

Detection: Quantify cGMP produced via EIA or scintillation counting.

Expected Results:
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A-350619 alone should increase specific activity significantly (up to 145-fold Vmax increase)

[1].[1]

Data Summary & Reference Values
The following values are typical for A-350619 in validated assays. Use these as benchmarks

for your experiments.

Parameter Assay Type Typical Value Reference

Vmax Increase Purified sGC Enzyme ~145-fold increase [1]

Km (GTP) Purified sGC Enzyme
Decreases from 300

µM to ~50 µM
[1]

EC50 (Relaxation)
Rat Aorta (PE-

contracted)

~50 - 80 µM (without

NO donor)
[1]

EC50 (Relaxation)
Rat Aorta (+ 100 nM

SNP)

~3 - 10 µM

(Synergistic shift)
[1]

In Vivo Efficacy Rat (Conscious)
Penile erection at 1

µmol/kg
[1]

Troubleshooting & Best Practices
Solubility & Stability:

A-350619 is hydrophobic. Dissolve in DMSO to create a master stock (e.g., 10 mM).

Aqueous dilutions should be made immediately before use to prevent precipitation.

Store solid compound at +4°C; DMSO stocks at -20°C.

Heme Oxidation State:

Critical: A-350619 requires the sGC heme to be in the reduced Fe(II) state. If you use ODQ

(a heme oxidant) in your control, the effect of A-350619 will be significantly blunted [1]. This

distinguishes it from sGC activators (like BAY 58-2667) which prefer oxidized heme.
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Light Sensitivity:

sGC is light-sensitive (heme degradation). Perform enzyme assays in low-light conditions if

using purified protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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